H-Cys-Ser-Pro-Gly-Ala-Lys-OH

• Molecular Formula: C22H39N7O8S
• Molecular Weight: 561.7 g/mol
• InChI: InChI=1S/C22H39N7O8S/c1-12(18(32)27-14(22(36)37)5-2-3-7-23)26-17(31)9-25-20(34)16-6-4-8-29(16)21(35)15(10-30)28-19(33)13(24)11-38/h12-16,30,38H,2-11,23-24H2,1H3,(H,25,34)(H,26,31)(H,27,32)(H,28,33)(H,36,37)/t12-,13-,14-,15-,16-/m0/s1
• InChIKey: ZLTNTUDHHIGSMD-QXKUPLGCSA-N

mUNO Peptide: CD206-Targeting Agent Overview

H-Cys-Ser-Pro-Gly-Ala-Lys-OH (sequence: CSPGAK, codenamed "mUNO") is a short linear hexapeptide with the molecular formula C22H39N7O8S and a molar mass of 561.65 Da [1]. It is classified as a tumor-homing peptide that specifically binds to the CD206 (MRC1) receptor expressed on M2-like tumor-associated macrophages (TAMs) [1]. Its CAS registry number is 2283322-63-2 [1].

CD206 probe Targets M2-like tumor-associated macrophages in research models

Bioconjugation N-terminal cysteine enables thiol-based carrier and payload attachment

In vivo validated Demonstrated specific M2 macrophage homing in mouse tumor models

Cross-species Binds both mouse and human CD206 for translational macrophage studies

• [1] PeptideDB. mUNO. CAS: 2283322-63-2. F: C22H39N7O8S. W: 561.65. View Source

Risks of Generic CD206 Ligand Substitution

The CD206-binding peptide landscape includes several analogs with distinct sequences and structural properties, such as the extended cyclic peptide UNO (CSPGAKVRC) [1] and the engineered constrained peptide MACTIDE [2]. These differences in sequence length, cyclization, and structural constraint directly impact critical procurement parameters, including binding affinity, proteolytic stability, and in vivo biodistribution [2]. Simply substituting one for another without understanding these quantifiable differences can lead to failed experiments, misinterpreted data, and wasted resources.

Unique CD206 binding epitope: mUNO interacts with a novel site not shared by MACTIDE, RP-182, or M2pep, limiting direct interchange.

Proteolytic half-life differs substantially among CD206 ligands; mUNO’s stability profile may not replicate engineered analog performance.

In vivo biodistribution and specificity are peptide-dependent; affinity alone does not predict functional M2 macrophage targeting.

• [1] CSPGAKVRC peptide. COPE: Cytokines & Cells Encyclopedia. View Source
• [2] Lepland, A., et al. (2025). Peptide-Drug Conjugate for Therapeutic Reprogramming of Tumor-Associated Macrophages in Breast Cancer. Advanced Science, 2410288. View Source

Quantitative Evidence for mUNO Procurement

Binding Affinity vs. MACTIDE Analog

The specificity of the linear mUNO sequence for CD206 over the closely related scavenger receptor CD163 was directly quantified using fluorescence anisotropy. FAM-labeled mUNO (FAM-CSPGAK) showed a clear, concentration-dependent change in anisotropy with mouse recombinant CD206, while no significant change was observed with CD163 under identical conditions [1]. This provides a direct, quantitative measure of target selectivity that is not automatically conferred to other CD206-binding analogs.

Binding Affinity

Head-to-head

MACTIDE analog: reported ~15-fold lower K_d vs. mUNO parent

Baseline affinity context for analog development

Recombinant CD206 binding assays

Evidence Dimension	Receptor Binding Specificity (Fluorescence Anisotropy Change)
Target Compound Data	Saturable binding curve to CD206 observed.
Comparator Or Baseline	Binding to CD163: Negligible change in fluorescence anisotropy.
Quantified Difference	Specific binding to CD206; no binding to CD163.
Conditions	Fluorescence anisotropy assay with mouse recombinant CD206 and CD163 [1].

Why This Matters

This data confirms the target specificity of the linear CSPGAK motif, assuring researchers that the observed biological effects are mediated by CD206 engagement, which is critical for reproducible targeting of M2-like TAMs.

• [1] Scodeller, P., et al. (2017). Precision Targeting of Tumor Macrophages with a CD206 Binding Peptide. Scientific Reports, 7(1), 14655. Figure 4b. View Source

Proteolytic Stability vs. MACTIDE

H-Cys-Ser-Pro-Gly-Ala-Lys-OH (mUNO) serves as the established baseline for binding affinity to recombinant CD206. A next-generation constrained peptide, MACTIDE, was engineered from the mUNO scaffold and demonstrated a quantifiable improvement in target binding [1]. This positions mUNO as the essential control and reference compound for any research program aiming to improve upon CD206 targeting.

Proteolytic Stability

Head-to-head

MACTIDE: reported ~5-fold longer half-life in tumor lysates vs. mUNO

Stability context for peptide engineering requirements

Mass spectrometry analysis in tumor lysates

Evidence Dimension	Binding Affinity (KD) to recombinant CD206
Target Compound Data	Parental mUNO (Baseline KD)
Comparator Or Baseline	MACTIDE
Quantified Difference	MACTIDE exhibited a 15-fold lower KD compared to parental mUNO [1].
Conditions	Binding studies to recombinant CD206.

Why This Matters

For procurement, this establishes mUNO as the gold-standard control peptide for any project evaluating engineered CD206-binding peptides. Its binding affinity is the benchmark against which all improvements are measured.

• [1] Lepland, A., et al. (2025). Peptide-Drug Conjugate for Therapeutic Reprogramming of Tumor-Associated Macrophages in Breast Cancer. Advanced Science, 2410288. View Source

In Vivo Specificity for M2 Macrophages

The susceptibility of H-Cys-Ser-Pro-Gly-Ala-Lys-OH to degradation in the tumor microenvironment was directly compared to its constrained derivative, MACTIDE. Mass spectrometry analysis of peptide stability in tumor lysates revealed a quantifiable difference in half-life, with mUNO serving as the less stable baseline [1]. This is a critical parameter for researchers deciding whether to use the native mUNO peptide for immediate uptake studies or a more stable analog for sustained delivery applications.

In Vivo Specificity

Head-to-head

FAM-mUNO accumulated in M2 TAMs; no uptake with control peptide or in M1 macrophages

Supports in vivo M2-selective targeting context

IP administration in mouse breast tumor models

Evidence Dimension	Proteolytic Stability (Half-Life)
Target Compound Data	Parental mUNO (Baseline half-life)
Comparator Or Baseline	MACTIDE
Quantified Difference	MACTIDE demonstrated a 5-fold increase in half-life in tumor lysates compared to mUNO [1].
Conditions	Mass spectrometry analysis in tumor lysates.

Why This Matters

This directly informs procurement choices. The shorter half-life of mUNO makes it ideal for studies on rapid cellular uptake and trafficking, where rapid clearance is an advantage, whereas more stable analogs are better suited for applications requiring sustained circulation or activity.

• [1] Lepland, A., et al. (2025). Peptide-Drug Conjugate for Therapeutic Reprogramming of Tumor-Associated Macrophages in Breast Cancer. Advanced Science, 2410288. View Source

N-Terminal Cysteine Bioconjugation

H-Cys-Ser-Pro-Gly-Ala-Lys-OH is a precisely defined, short linear hexapeptide [1]. This is in direct contrast to the commonly referenced UNO peptide, which has the longer sequence CSPGAKVRC and contains a disulfide bond, making it a cyclic peptide [2]. Research has demonstrated that the binding of the extended UNO peptide to CD206 requires linearity, which is achieved under reducing conditions [3]. This indicates that the core linear CSPGAK motif is the fundamental recognition unit.

Bioconjugation Handle

Class-level

N-terminal cysteine enables thiol conjugation; demonstrated with polymersome attachment

Supports site-directed carrier/drug conjugate assembly

Uptake confirmed in cultured M2 macrophages

Evidence Dimension	Peptide Sequence and Topology
Target Compound Data	Linear hexapeptide: H-Cys-Ser-Pro-Gly-Ala-Lys-OH (CSPGAK) [1]
Comparator Or Baseline	Cyclic nonapeptide: CSPGAKVRC (UNO) with a disulfide bond [2]
Quantified Difference	Sequence length: 6 vs. 9 amino acids; Topology: Linear vs. Cyclic.
Conditions	Phage display identification and peptide characterization.

Why This Matters

This clarifies the relationship between two peptides with similar names but distinct structures. For applications requiring a simple, linear CD206-binding motif (e.g., for conjugation chemistry or studying the minimal binding domain), H-Cys-Ser-Pro-Gly-Ala-Lys-OH is the appropriate and well-defined choice, avoiding the complexity of disulfide bond management required for the cyclic UNO peptide.

• [1] PeptideDB. mUNO. CAS: 2283322-63-2. Sequence: Cys-Ser-Pro-Gly-Ala-Lys. View Source
• [2] CSPGAKVRC peptide. COPE: Cytokines & Cells Encyclopedia. View Source
• [3] Scodeller, P., et al. (2017). Precision Targeting of Tumor Macrophages with a CD206 Binding Peptide. Scientific Reports, 7(1), 14655. View Source

Pharmacokinetics by Administration Route

The in vivo targeting specificity of intraperitoneally administered FAM-labeled mUNO was rigorously quantified in mouse models of early primary breast tumor and lung metastasis. FAM-mUNO showed robust accumulation in M2-skewed macrophages within the tumor [1]. Critically, uptake was not observed in nonmalignant control organs, including the liver, or in other intratumoral cell types like M1 macrophages, and was absent for a FAM-labeled control peptide [1]. This level of in vivo precision distinguishes it from less specific targeting agents.

Route PK

Head-to-head

IP administration reported improved PK and higher blood bioavailability vs. IV

Informs administration route for in vivo exposure studies

FAM-mUNO in mouse models

Evidence Dimension	In Vivo Biodistribution and Cellular Specificity
Target Compound Data	FAM-mUNO: Robust accumulation in M2-skewed macrophages in primary breast tumor and lung metastasis models. No uptake in liver or M1 macrophages [1].
Comparator Or Baseline	FAM-control peptide: No accumulation observed in M2 macrophages [1].
Quantified Difference	Qualitative: Positive accumulation in target cells vs. no accumulation in off-target cells and tissues.
Conditions	In vivo studies in mouse models of early primary breast tumor and lung metastasis following intraperitoneal administration [1].

Why This Matters

This in vivo evidence validates mUNO as a precise tool for targeting M2 TAMs in complex biological systems. For researchers procuring a peptide for in vivo applications, this data provides confidence that mUNO will reliably home to the intended cell population while sparing healthy tissues, a crucial property for both imaging and therapeutic delivery studies.

• [1] Lepland, A., et al. (2020). Targeting Pro-Tumoral Macrophages in Early Primary and Metastatic Breast Tumors with the CD206-Binding mUNO Peptide. Molecular Pharmaceutics, 17(7), 2518-2531. View Source

Key Application Scenarios for mUNO

In Vivo Targeting of CD206+ TAMs

H-Cys-Ser-Pro-Gly-Ala-Lys-OH (mUNO) is the optimal control and reference compound for any research program focused on designing or improving CD206-binding peptides. Its well-characterized binding affinity to recombinant CD206 and proteolytic stability in tumor lysates serve as the quantitative baseline against which next-generation engineered peptides, such as MACTIDE, are measured [1]. Procuring mUNO is essential for validating that new analogs achieve their intended improvements in target engagement or stability.

CD206-Targeted Conjugate Construction

Given its demonstrated ability to be taken up by M2 macrophages and to subsequently avoid lysosomal entrapment by escaping from early endosomes [2], H-Cys-Ser-Pro-Gly-Ala-Lys-OH (mUNO) is a uniquely suitable tool for dissecting the early mechanisms of CD206-mediated internalization and trafficking. Its comparatively shorter half-life [1] is an advantage in pulse-chase experiments designed to map rapid cellular processes without confounding long-term stability.

Translational Relevance of CD206 Targeting

For in vivo applications requiring precise and specific delivery of imaging agents or therapeutic cargoes to M2-like tumor-associated macrophages (TAMs), H-Cys-Ser-Pro-Gly-Ala-Lys-OH (mUNO) offers validated, robust performance. Intraperitoneal administration of mUNO-conjugated cargoes results in specific accumulation within M2 TAMs in primary breast tumors and lung metastases, while showing negligible off-target uptake in the liver or M1 macrophages [2]. This makes it a valuable asset for studies focused on TAM biology, tumor microenvironment modulation, and targeted nanomedicine.

Pharmacokinetic Optimization by Route

The presence of an N-terminal cysteine residue in the H-Cys-Ser-Pro-Gly-Ala-Lys-OH sequence provides a unique, chemically addressable sulfhydryl group for site-specific bioconjugation. This has been successfully exploited to conjugate mUNO to polymersomes, enabling their targeted uptake by M2 macrophages [2]. This defined chemistry ensures a uniform and reproducible functionalization strategy for researchers developing targeted nanoparticle or drug delivery systems, a significant advantage over peptides lacking such a reactive handle.

Application

Selection Property

Validation Focus

In vivo M2 TAM targeting

M2 macrophage specificity & biodistribution profile

In vivo selectivity and tumor accumulation endpoints

CD206-targeted conjugate assembly

N-terminal cysteine conjugation handle

Conjugation efficiency and carrier functionality

Mouse-to-human CD206 translational research

Dual-species CD206 binding

Cross-species target engagement assays

Pharmacokinetic route optimization

Administration-route dependent exposure

In vivo PK and bioavailability comparison

• [1] Lepland, A., et al. (2025). Peptide-Drug Conjugate for Therapeutic Reprogramming of Tumor-Associated Macrophages in Breast Cancer. Advanced Science, 2410288. View Source
• [2] Lepland, A., et al. (2020). Targeting Pro-Tumoral Macrophages in Early Primary and Metastatic Breast Tumors with the CD206-Binding mUNO Peptide. Molecular Pharmaceutics, 17(7), 2518-2531. View Source